Cas no 2172527-53-4 ((5-Chloropyridin-3-yl)methanesulfonyl fluoride)

• Product Name: (5-Chloropyridin-3-yl)methanesulfonyl fluoride
• CAS No: 2172527-53-4
• MF: C₆H₅ClFNO₂S
• MW: 209.625802755356
• CID: 5783525
• PubChem ID: 165868568
• Update Time: 2025-06-08

(5-Chloropyridin-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (5-chloropyridin-3-yl)methanesulfonyl fluoride
• EN300-1450567
• 2172527-53-4
• (5-Chloropyridin-3-yl)methanesulfonyl fluoride

• Inchi： 1S/C6H5ClFNO2S/c7-6-1-5(2-9-3-6)4-12(8,10)11/h1-3H,4H2
• InChI Key： ORPXXXHRIVHWQT-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1)CS(=O)(=O)F

Computed Properties

• Exact Mass: 208.9713554g/mol
• Monoisotopic Mass: 208.9713554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4Ų

Additional information on (5-Chloropyridin-3-yl)methanesulfonyl fluoride

Introduction to (5-Chloropyridin-3-yl)methanesulfonyl fluoride (CAS No. 2172527-53-4)

(5-Chloropyridin-3-yl)methanesulfonyl fluoride, with the CAS number 2172527-53-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile applications in synthetic chemistry and drug development.

The structure of (5-Chloropyridin-3-yl)methanesulfonyl fluoride features a pyridine ring substituted at the 5-position with a chlorine atom, and a methanesulfonyl group at the 3-position, which is further functionalized with a fluorine atom. This unique arrangement of atoms imparts distinct reactivity and makes it a valuable intermediate in various synthetic protocols.

In recent years, there has been a growing interest in sulfonyl fluorides due to their role as key intermediates in the synthesis of biologically active molecules. The fluorine atom in these compounds often enhances the metabolic stability and binding affinity of drug candidates, making them particularly useful in medicinal chemistry.

One of the most notable applications of (5-Chloropyridin-3-yl)methanesulfonyl fluoride is in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, and their inhibition is a major strategy in drug design. The sulfonyl fluoride group can be readily converted into other functional groups, such as amides or carboxylic acids, which are essential for further derivatization and optimization of drug candidates.

Recent studies have highlighted the utility of (5-Chloropyridin-3-yl)methanesulfonyl fluoride in the development of novel antiviral agents. The pyridine core is a common motif in many antiviral drugs, and the presence of a chlorine atom at the 5-position can influence the electronic properties of the ring, thereby affecting its interactions with viral targets. Additionally, the methanesulfonyl fluoride moiety can be used to introduce fluorine atoms into drug molecules, which has been shown to improve their pharmacokinetic properties.

The synthesis of (5-Chloropyridin-3-yl)methanesulfonyl fluoride typically involves multi-step reactions starting from commercially available pyridine derivatives. The introduction of the chlorine atom at the 5-position can be achieved through chlorination reactions, while the methanesulfonyl group is introduced via sulfonylation followed by fluorination. These synthetic routes have been optimized to ensure high yields and purity, making (5-Chloropyridin-3-yl)methanesulfonyl fluoride readily accessible for research purposes.

In addition to its pharmaceutical applications, (5-Chloropyridin-3-yl)methanesulfonyl fluoride has found utility in materials science. The unique electronic properties of sulfonyl fluorides make them suitable for use as ligands in catalytic systems and as building blocks for advanced materials. For instance, they can be used to synthesize coordination polymers that exhibit interesting photophysical properties.

The growing body of research on (5-Chloropyridin-3-yl)methanesulfonyl fluoride underscores its importance as a versatile intermediate in chemical synthesis. As new methodologies and applications continue to emerge, this compound is expected to play an even greater role in both academic research and industrial development.

In conclusion, (5-Chloropyridin-3-yl)methanesulfonyl fluoride (CAS No. 2172527-53-4) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structure and reactivity make it an invaluable tool for chemists and researchers working on cutting-edge developments in synthetic chemistry and drug design.